Cas no 53400-66-1 (8-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-3-methyl-)

8-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-3-methyl- structure
53400-66-1 structure
Product Name:8-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-3-methyl-
CAS No:53400-66-1
MF:C11H12N2
MW:172.226382255554
CID:357378
PubChem ID:12278210
Update Time:2025-04-19

8-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 8-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-3-methyl-
    • 3-methyl-5,6,7,8-tetrahydroquinoline-8-carbonitrile
    • CHEMBL3302108
    • NDMPTWYIVGDYNM-UHFFFAOYSA-N
    • SCHEMBL10839969
    • 3-Methyl-8-cyano-5,6,7,8-tetrahydroquinoline
    • 53400-66-1
    • 8-Cyano-3-methyl-5,6,7,8-tetrahydroquinoline
    • DTXSID20483816
    • 3-methyl-8-cyano-5,6,7,8 -tetrahydroquinoline
    • Inchi: 1S/C11H12N2/c1-8-5-9-3-2-4-10(6-12)11(9)13-7-8/h5,7,10H,2-4H2,1H3
    • InChI Key: NDMPTWYIVGDYNM-UHFFFAOYSA-N
    • SMILES: N1C=C(C)C=C2C=1C(C#N)CCC2

Computed Properties

  • Exact Mass: 172.10016
  • Monoisotopic Mass: 172.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 36.7Ų

Experimental Properties

  • PSA: 36.68
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